Cas no 1409950-63-5 (1-chloro-6-ethoxy-4-methoxyisoquinoline)
1409950-63-5 structure
Product Name:1-chloro-6-ethoxy-4-methoxyisoquinoline
CAS No:1409950-63-5
MF:C12H12ClNO2
MW:237.682182312012
CID:2111780
Update Time:2023-11-19
1-chloro-6-ethoxy-4-methoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-6-ethoxy-4-methoxyIsoquinoline
- ZPULWFMWARBLOG-UHFFFAOYSA-N
- Isoquinoline, 1-chloro-6-ethoxy-4-methoxy-
- CID 86683194
- 1-chloro-6-ethoxy-4-methoxyisoquinoline
-
- Inchi: 1S/C12H12ClNO2/c1-3-16-8-4-5-9-10(6-8)11(15-2)7-14-12(9)13/h4-7H,3H2,1-2H3
- InChI Key: ZPULWFMWARBLOG-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC(=CC=2C(=CN=1)OC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Topological Polar Surface Area: 31.4
Experimental Properties
- Density: 1.230±0.06 g/cm3(Predicted)
- Boiling Point: 382.3±37.0 °C(Predicted)
- pka: 2.48±0.39(Predicted)
1-chloro-6-ethoxy-4-methoxyisoquinoline Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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